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Foreword

The aryloxypropanamine scaffold represents a cornerstone in modern medicinal chemistry,
serving as the foundational structure for a multitude of clinically significant therapeutic agents.
Within this chemical class, 3-(2-Methoxyphenoxy)propan-1-amine hydrochloride has
emerged as a compound of considerable interest for researchers. Its structural similarity to
known bioactive molecules, particularly those modulating neurotransmitter systems, positions it
as a valuable starting point for the development of novel therapeutics. This guide provides a
comprehensive exploration of the structural analogs of 3-(2-Methoxyphenoxy)propan-1-
amine hydrochloride, delving into synthetic strategies, structure-activity relationships, and the
critical methodologies for their biological evaluation and analytical characterization. It is
designed for researchers, scientists, and drug development professionals seeking to navigate
the complexities of designing and optimizing new chemical entities based on this privileged
scaffold.

The Core Compound: Understanding 3-(2-
Methoxyphenoxy)propan-1-amine Hydrochloride
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3-(2-Methoxyphenoxy)propan-1-amine hydrochloride is an organic compound
characterized by a 2-methoxyphenol group linked via an ether bond to a propan-1-amine chain.
[1] The hydrochloride salt form enhances its stability and aqueous solubility, making it suitable
for research and development purposes.

Chemical Properties:

Molecular Formula: C10H16CINO2[1]

Molecular Weight: 217.69 g/mol [1]

IUPAC Name: 3-(2-methoxyphenoxy)propan-1-amine;hydrochloride[1]

CAS Number: 1366407-75-1[1]

While extensive published literature on this specific compound is limited, its structural motifs
are prevalent in pharmacologically active agents, suggesting potential applications in several
therapeutic areas.[1] The propan-1-amine backbone bears a resemblance to inhibitors of the
norepinephrine transporter (NET), such as nisoxetine.[1] This structural parallel suggests that
3-(2-Methoxyphenoxy)propan-1-amine and its analogs could modulate neurotransmitter
reuptake, making them candidates for the development of antidepressants or other CNS-acting
drugs.[1][2] Its potential roles as an intermediate in the synthesis of more complex molecules
further underscore its importance in chemical and pharmaceutical research.[1]

The exploration of its structural analogs is driven by the quest to optimize biological activity,
enhance selectivity for specific molecular targets, and improve pharmacokinetic profiles. By
systematically modifying the core structure, researchers can probe the structure-activity
relationships (SAR) that govern the pharmacological effects of this chemical class.

Synthetic Strategies for Analog Development

The synthesis of analogs of 3-(2-Methoxyphenoxy)propan-1-amine hydrochloride hinges on
versatile and robust chemical methodologies that allow for systematic structural modifications.
The general approach involves the formation of the key ether linkage, followed by the
introduction and modification of the amine functionality.

Core Synthesis via Williamson Ether Synthesis
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A common and effective route for constructing the aryloxypropanamine scaffold is a variation of
the Williamson ether synthesis. This involves the reaction of a substituted phenol with a
propanamine precursor bearing a suitable leaving group.

General Synthetic Workflow:
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Substituted Phenol

enoxide Nucleophilic Attack (SN2)

Base (e.g., K2COs, NaH)

Hydrochloride Salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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